5-[(2,2-diallyl-1-pyrrolidinyl)methyl]-N-methyl-N-(2-phenylethyl)imidazo[2,1-b][1,3]thiazole-6-carboxamide

• IUPAC Name: 5-[[2,2-bis(prop-2-enyl)pyrrolidin-1-yl]methyl]-N-methyl-N-(2-phenylethyl)imidazo[2,1-b][1,3]thiazole-6-carboxamide
• InChI: InChI=1S/C26H32N4OS/c1-4-13-26(14-5-2)15-9-16-29(26)20-22-23(27-25-30(22)18-19-32-25)24(31)28(3)17-12-21-10-7-6-8-11-21/h4-8,10-11,18-19H,1-2,9,12-17,20H2,3H3
• InChI Key: JQLAYFLZPINBKO-UHFFFAOYSA-N
• Canonical SMILES: CN(CCC1=CC=CC=C1)C(=O)C2=C(N3C=CSC3=N2)CN4CCCC4(CC=C)CC=C
• Molecular Formula: C26H32N4OS
• Molecular Weight: 448.6 g/mol

Description

The compound is a complex organic molecule that contains several functional groups and structural motifs that are common in medicinal chemistry. These include a pyrrolidine ring, an imidazole ring, and a thiazole ring. Pyrrolidine is a five-membered ring with one nitrogen atom, imidazole is a five-membered ring with two non-adjacent nitrogen atoms, and thiazole is a five-membered ring containing one nitrogen atom and one sulfur atom.

Synthesis Analysis

While specific synthesis methods for this compound were not found, there are general methods for synthesizing molecules with similar functional groups. For instance, substituted pyridines can be synthesized via the remodeling of (aza)indole/benzofuran skeletons. Pyrrolidine rings can be constructed from different cyclic or acyclic precursors, or functionalized if preformed.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple rings and functional groups. The pyrrolidine ring contributes to the stereochemistry of the molecule and allows for efficient exploration of the pharmacophore space due to sp3 hybridization.